Cas no 911466-96-1 (2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid)

2-(Ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid is a versatile heterocyclic compound featuring both ester and carboxylic acid functional groups. Its thiazole core contributes to its utility as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of reactive carboxyl and ethoxycarbonyl groups allows for further derivatization, enabling applications in the development of bioactive molecules. This compound exhibits stability under standard handling conditions and is compatible with a range of organic transformations. Its structural features make it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry for designing thiazole-based therapeutics. The product is typically supplied with high purity, ensuring reliable performance in synthetic applications.

2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid structure

911466-96-1 structure

Product Name:2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid

CAS No:911466-96-1

MF:C₇H₇NO₄S

MW:201.199780702591

MDL:MFCD11110995

CID:996031

PubChem ID:53487863

Update Time:2025-10-18

2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Ethoxycarbonyl)thiazole-4-carboxylic acid
- 2-(Ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
- 2,4-Thiazoledicarboxylic acid,2-ethyl ester
- 2,4-Thiazoledicarboxylic acid, 2-ethyl ester
- CDZCZDWBECKRKA-UHFFFAOYSA-N
- 5218AC
- AM85031
- 2-ethoxycarbonylthiazole-4-carboxylic acid
- AX8229385
- 2-(ethoxycarbony)thiazole-4-carboxylic acid
- ST24
- 2-Ethyl 2,4-thiazoledicarboxylate (ACI)
- 2-(ethoxycarbonyl)thiazole-4-carboxylicacid
- DF-0707
- SY108015
- EN300-113267
- DTXSID00705346
- SCHEMBL2725354
- 2-ethoxycarbonyl-1,3-thiazole-4-carboxylic acid
- Z1269169631
- 911466-96-1
- MFCD11110995
- Q-101051
- AKOS015893279
- 2,4-Thiazoledicarboxylicacid,2-ethylester
- CS-W019091
- 2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid
- MDL： MFCD11110995
- Inchi： 1S/C7H7NO4S/c1-2-12-7(11)5-8-4(3-13-5)6(9)10/h3H,2H2,1H3,(H,9,10)
- InChI Key： CDZCZDWBECKRKA-UHFFFAOYSA-N
- SMILES： O=C(C1=CSC(C(OCC)=O)=N1)O

Computed Properties

Exact Mass: 201.01
Monoisotopic Mass: 201.01
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 105
XLogP3: 1.4

Experimental Properties

Color/Form: No data avaiable
Density: 1.446
Melting Point: No data available
Boiling Point: 373.5±34.0 °C at 760 mmHg
Flash Point: 179.7±25.7 °C
Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H315-H319-H335
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E940388-10mg	2-(Ethoxycarbonyl)thiazole-4-carboxylic Acid	911466-96-1		10mg	$ 50.00	2022-06-05
TRC	E940388-50mg	2-(Ethoxycarbonyl)thiazole-4-carboxylic Acid	911466-96-1		50mg	$ 95.00	2022-06-05
TRC	E940388-100mg	2-(Ethoxycarbonyl)thiazole-4-carboxylic Acid	911466-96-1		100mg	$ 160.00	2022-06-05
Chemenu	CM128999-1g	2-(ethoxycarbonyl)thiazole-4-carboxylic acid	911466-96-1	97%	1g	$204	2021-08-05
Chemenu	CM128999-5g	2-(ethoxycarbonyl)thiazole-4-carboxylic acid	911466-96-1	97%	5g	$561	2021-08-05
Chemenu	CM128999-10g	2-(ethoxycarbonyl)thiazole-4-carboxylic acid	911466-96-1	97%	10g	$898	2021-08-05
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E195777-50mg	2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid	911466-96-1	97%	50mg	¥73.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E195777-250mg	2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid	911466-96-1	97%	250mg	¥165.90	2023-09-03
Alichem	A059004369-1g	2-(Ethoxycarbonyl)thiazole-4-carboxylic acid	911466-96-1	97%	1g	$196.00	2023-08-31
Alichem	A059004369-5g	2-(Ethoxycarbonyl)thiazole-4-carboxylic acid	911466-96-1	97%	5g	$588.00	2023-08-31

2-(ethoxycarbonyl)-1,3-thiazole-4-carboxylic acid Production Method

Production Method 1

40235-67-4

911466-96-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Methanol , Water

Reference

: Design and Synthesis of Thiazole and Thiazolidine Metallo-Supramolecular Networks

Di Credico, Barbara; Gonsalvi, Luca; Peruzzini, Maurizio; Reginato, Gianna; Rossin, Andrea, Phosphorus, 2011, 186(5), 1312-1315